Cas no 1803859-35-9 (2-Methyl-6-nitro-4-phenylpyridine)

• Product Name: 2-Methyl-6-nitro-4-phenylpyridine
• CAS No: 1803859-35-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4907778
• Update Time: 2025-10-28

2-Methyl-6-nitro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-4-phenylpyridine

• Inchi： 1S/C12H10N2O2/c1-9-7-11(8-12(13-9)14(15)16)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： AXBXFRGZFMEIJH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(C)=N1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2-Methyl-6-nitro-4-phenylpyridine

2-Methyl-6-nitro-4-phenylpyridine: A Comprehensive Overview

2-Methyl-6-nitro-4-phenylpyridine (CAS No. 1803859-35-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug discovery, catalytic processes, and advanced materials development. The molecular formula of this compound is C₁₃H₁₁N₃O₂, and its molecular weight is approximately 257.24 g/mol. The compound consists of a pyridine ring substituted with a methyl group at the 2-position, a nitro group at the 6-position, and a phenyl group at the 4-position, making it a versatile building block for further chemical modifications.

The synthesis of 2-Methyl-6-nitro-4-phenylpyridine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving scalability. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity. Such innovations highlight the importance of this compound in both academic and industrial settings.

In terms of physical properties, 2-Methyl-6-nitro-4-phenylpyridine exhibits a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Additionally, the compound demonstrates moderate thermal stability, making it suitable for use in high-temperature environments under controlled conditions.

The chemical reactivity of 2-Methyl-6-nitro-4-phenylpyridine is influenced by the electron-withdrawing nitro group and the electron-donating methyl group. These substituents create a unique electronic environment on the pyridine ring, enabling participation in various chemical transformations such as nucleophilic aromatic substitution and cross-coupling reactions. Recent studies have explored its use as a precursor for synthesizing heterocyclic compounds with enhanced biological activity, particularly in the context of anti-cancer drug development.

One of the most promising applications of 2-Methyl-6-nitro-4-phenylpyridine lies in its role as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metals such as palladium and nickel has been exploited in catalytic cycles for the synthesis of complex organic molecules. For example, researchers have successfully employed this compound as a ligand in Suzuki-Miyaura coupling reactions, achieving high yields and excellent selectivity. Such findings underscore its importance as a versatile tool in modern catalysis.

In addition to its role in synthesis, 2-Methyl-6-nitro-4-phenylpyridine has shown potential in materials science applications. Its aromatic structure and substituent effects make it an ideal candidate for designing novel π-conjugated materials with tailored electronic properties. Recent research has focused on incorporating this compound into organic semiconductors for use in flexible electronics and photovoltaic devices. Initial results indicate that films prepared from this compound exhibit favorable charge transport characteristics, paving the way for future commercial applications.

The biological activity of 2-Methyl-6-nitro-4-phenylpyridine has also been extensively studied. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for drug development targeting chronic inflammatory diseases. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative disorders has been reported, although further research is needed to validate these findings.

In conclusion, 2-Methyl-6-nitro-4-ph